4-(4-ethoxybenzo[d]thiazol-2-yl)-N-(4-methoxyphenethyl)piperazine-1-carboxamide

• IUPAC Name: 4-(4-ethoxy-1,3-benzothiazol-2-yl)-N-[2-(4-methoxyphenyl)ethyl]piperazine-1-carboxamide
• InChI: InChI=1S/C23H28N4O3S/c1-3-30-19-5-4-6-20-21(19)25-23(31-20)27-15-13-26(14-16-27)22(28)24-12-11-17-7-9-18(29-2)10-8-17/h4-10H,3,11-16H2,1-2H3,(H,24,28)
• InChI Key: XTMPAVCXYZAYLO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C(=O)NCCC4=CC=C(C=C4)OC
• Molecular Formula: C23H28N4O3S
• Molecular Weight: 440.6 g/mol

Description

4-(4-ethoxybenzo[d]thiazol-2-yl)-N-(4-methoxyphenethyl)piperazine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is commonly known as EBP, and it has been extensively studied for its unique properties and potential therapeutic applications.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Compounds structurally related to piperazine derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities. Studies have shown that piperazine-linked benzothiazolyl-thiazolidinones, for example, exhibit significant antibacterial effects against both Gram-positive and Gram-negative bacteria strains, with minimal inhibitory concentrations (MICs) rivaling or surpassing those of standard drugs like ciprofloxacin (Patel & Park, 2014). Similarly, fluoroquinolone-based 4-thiazolidinones have been synthesized from lead molecules in quinolone antibiotics, indicating a method for enhancing the antimicrobial properties of existing drugs through structural modification (Patel & Patel, 2010).

Synthesis and Biological Evaluation

The synthesis of new compounds incorporating the piperazine moiety and their subsequent biological evaluation has been a focus in medicinal chemistry. For instance, new derivatives related to Cinitapride, a prokinetic agent, have been synthesized and assessed for their potential as anti-ulcerative drugs (Srinivasulu et al., 2005). This demonstrates the interest in exploring piperazine derivatives for gastrointestinal motility disorders.

Crystal Structure Analysis

The crystal structure analysis of compounds containing piperazine units, such as 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, provides valuable insights into their molecular conformation, which is crucial for understanding their interaction mechanisms and potential applications in drug design (Faizi et al., 2016).

Antiviral and Antimicrobial Properties

Derivatives of piperazine doped with Febuxostat have been synthesized and evaluated for their anti-TMV (Tobacco mosaic virus) and antimicrobial activities, revealing that certain compounds exhibit promising antiviral and antimicrobial properties (Reddy et al., 2013).